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Compound of Interest

Compound Name: TP-3654

Cat. No.: B611452

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling TP-3654. It includes procedural
guidance for safe handling, storage, and disposal, alongside an overview of its mechanism of
action and experimental use.

Immediate Safety and Handling

Hazard Classification Discrepancy: It is critical to note that Safety Data Sheets (SDSs) from
different suppliers provide conflicting hazard classifications for TP-3654. Some sources classify
it as "Not a hazardous substance or mixture"[1][2], while others identify it as causing skin
irritation, serious eye irritation, and potentially respiratory irritation, with further warnings of
being harmful if swallowed and a suspected mutagen[3][4]. Given this discrepancy, it is
imperative to handle TP-3654 with a high degree of caution, assuming it to be hazardous until
further conclusive data is available.

Personal Protective Equipment (PPE)

To ensure personnel safety, the following personal protective equipment (PPE) is mandatory
when handling TP-3654:
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PPE Category

Specific Requirements

Rationale

Eye Protection

Safety goggles with side-
shields.[1][2][4]

Protects eyes from splashes

and dust.

Hand Protection

Protective gloves (e.g., nitrile).

[11(21(4]

Prevents skin contact.

Body Protection

Impervious clothing, such as a
lab coat.[1][2][4]

Protects against contamination

of personal clothing.

Respiratory Protection

A suitable respirator should be
used when handling the

compound as a powder or if

Prevents inhalation of the

o ) compound.
aerosol formation is possible.
[11[2][4]
Engineering Controls
Control Type Specification Purpose

Ventilation

Work in a well-ventilated area.
Use only in areas with
appropriate exhaust
ventilation, such as a chemical
fume hood.[2][4]

Minimizes inhalation exposure.

Safety Stations

Ensure an accessible safety
shower and eye wash station
are nearby.[1][2][4]

Provides immediate
decontamination in case of

exposure.

First Aid Measures

Immediate response is crucial in case of accidental exposure:
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water, separating eyelids with fingers. Remove
contact lenses if present and easy to do. Seek

prompt medical attention.[2]

Skin Contact

Rinse skin thoroughly with plenty of water.
Remove contaminated clothing and shoes. Seek

medical advice.[2]

Move the person to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

Inhalation ) o
(CPR) but avoid mouth-to-mouth resuscitation.
Seek immediate medical attention.[2]
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Seek immediate medical attention.[2]

Logistical Information: Storage and Disposal

Proper storage and disposal are critical for maintaining the integrity of TP-3654 and ensuring

laboratory safety.

Storage
Condition Details
Store at -20°C for long-term stability (=4 years).
Temperature [5] For short-term shipping (less than 2 weeks),
room temperature is acceptable.[1]
Container Keep the container tightly sealed.[1]

Environment

Store in a cool, well-ventilated area away from

direct sunlight and sources of ignition.[1]

Disposal
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Contaminated materials and waste must be handled as hazardous waste and disposed of
according to local, state, and federal regulations.

Spill Response:

Evacuate personnel to a safe area.[1]

Wear full personal protective equipment.[1]

Avoid breathing vapors, mist, dust, or gas.[1]

For liquid spills, absorb with a finely-powdered liquid-binding material (e.g., diatomite).[1][2]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1][2]

Collect all contaminated materials in a sealed container for proper disposal.[1][2]

TP-3654 Properties

The following table summarizes the known physical and chemical properties of TP-3654.

Property Value

Chemical Formula C22H25F3N40I[1][2]
Molecular Weight 418.46 g/mol [2]

CAS Number 1361951-15-6[1][2][3]
Appearance Crystalline solid[5]
Purity =>98%][5]

Soluble in DMSO (~16 mg/mL), DMF (~16
Solubility mg/mL), and ethanol (~10 mg/mL).[5] Sparingly

soluble in aqueous buffers.[5]

Storage Temperature -20°C[5]

Experimental Protocols and Workflows
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TP-3654 is a second-generation inhibitor of PIM kinases, with high selectivity for PIM-1.[5] It is
currently under investigation for the treatment of myelofibrosis.[6][7]

Preparing a Stock Solution
A common procedure for preparing a stock solution of TP-3654 for in vitro experiments is as
follows:

e TP-3654 is supplied as a crystalline solid.[5]

o To prepare a stock solution, dissolve the compound in a solvent of choice, such as DMSO.[5]
It is recommended to purge the solvent with an inert gas.[5]

e For aqueous solutions, first dissolve TP-3654 in DMSO and then dilute with the aqueous
buffer.[5] Note that the aqueous solution is not recommended to be stored for more than one
day.[5]

General Experimental Workflow

The following diagram illustrates a general workflow for handling TP-3654 in a laboratory
setting.
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Receiving and Storage Experiment Preparation

Receive TP-3654 Weigh Compound in Fume Hood

Store at -20°C Prepare Stock Solution (e.g., in DMSO)

Prepare Working Solutions

Experimentation
v Y
Cell-Based Assays In Vivo Studies
Waste Disposal

Collect Contaminated Waste

Dispose as Hazardous Waste

Click to download full resolution via product page
Caption: General laboratory workflow for handling TP-3654.

Mechanism of Action: PIM Kinase Inhibition

TP-3654 is a potent and selective inhibitor of PIM kinases, a family of serine/threonine kinases
(PIM-1, PIM-2, and PIM-3) that play a crucial role in cell survival and proliferation.[5] PIM
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kinases are often overexpressed in various cancers and are implicated in the pathogenesis of
myelofibrosis.[8]

The signaling pathway below illustrates the role of PIM kinases and the inhibitory action of TP-
3654.

Upstream Signaling

Cytokines / Growth Factors

JAK/STAT Pathway

wpregulates nhibits

{ Kinasg Activity

Downstream Effects

Phosphorylation of BAD (inactivated) Cell Cycle Progression

Inhibition of Apoptosis Cell Proliferation & Survival

Click to download full resolution via product page

Caption: TP-3654 inhibits PIM kinase, blocking downstream survival signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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